Cas no 95641-05-7 (4-(4-Hexylcyclohexyl)aniline)

4-(4-Hexylcyclohexyl)aniline structure
4-(4-Hexylcyclohexyl)aniline structure
Product Name:4-(4-Hexylcyclohexyl)aniline
CAS No:95641-05-7
MF:C18H29N
MW:259.429565191269
CID:2819197
PubChem ID:3738724
Update Time:2025-04-21

4-(4-Hexylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

    • DTXSID60395762
    • 4-(Trans-4-hexylcyclohexyl)aniline
    • 392727-38-7
    • LABOTEST-BB LT00111978
    • 95641-05-7
    • SCHEMBL7753783
    • AKOS024360089
    • SCHEMBL10781226
    • 4-(4-Hexylcyclohexyl)aniline
    • Inchi: 1S/C18H29N/c1-2-3-4-5-6-15-7-9-16(10-8-15)17-11-13-18(19)14-12-17/h11-16H,2-10,19H2,1H3
    • InChI Key: OHTJIQZQOGNDQO-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1)C1CCC(CCCCCC)CC1

Computed Properties

  • Exact Mass: 259.229999929Da
  • Monoisotopic Mass: 259.229999929Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 26Ų
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